Cas no 170681-94-4 (5-bromobenzofuran-7-carbaldehyde)

• Product Name: 5-bromobenzofuran-7-carbaldehyde
• CAS No: 170681-94-4
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• CID: 1353047
• PubChem ID: 21220840
• Update Time: 2025-05-24

5-bromobenzofuran-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxaldehyde, 5-bromo-
• 5-bromo-1-benzofuran-7-carbaldehyde
• 5-bromo-7-Benzofurancarboxaldehyde
• 5-bromobenzofuran-7-carbaldehyde
• DTXSID50611448
• JDFPHOYYVVDYAH-UHFFFAOYSA-N
• DB-340795
• 5bromo-1-benzofuran-7-carbaldehyde
• 5-bromo-benzofuran-7-carboxaldehyde
• 170681-94-4
• EN300-1165277
• 5-Bromo-benzofuran-7-carbaldehyde
• SCHEMBL4148963

• Inchi： 1S/C9H5BrO2/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h1-5H
• InChI Key： JDFPHOYYVVDYAH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C2=C(C=CO2)C=1

Computed Properties

• Exact Mass: 223.94725
• Monoisotopic Mass: 223.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Additional information on 5-bromobenzofuran-7-carbaldehyde

5-Bromobenzofuran-7-Carbaldehyde: A Comprehensive Overview

5-Bromobenzofuran-7-carbaldehyde, also known by its CAS number 170681-94-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of aromatic aldehydes, characterized by its unique structure that combines a benzofuran ring with a bromine substituent and an aldehyde group. The benzofuran moiety, which is a fused bicyclic structure consisting of a benzene ring and a furan ring, contributes to the compound's distinctive electronic properties and reactivity. The presence of the bromine atom at the 5-position further enhances its chemical versatility, making it a valuable building block in various synthetic strategies.

The synthesis of 5-bromobenzofuran-7-carbaldehyde has been extensively studied, with researchers exploring efficient and scalable methods to produce this compound. Recent advancements in catalytic systems and green chemistry have enabled the development of environmentally friendly synthesis routes. For instance, the use of transition metal catalysts, such as palladium or copper complexes, has facilitated coupling reactions that allow for the precise placement of the bromine substituent and the aldehyde group. These methods not only improve yield but also reduce waste, aligning with current trends toward sustainable chemical processes.

The structural features of 5-bromobenzofuran-7-carbaldehyde make it an attractive candidate for applications in drug discovery and materials science. In drug discovery, the compound's ability to act as a ligand in metalloenzyme inhibition has been explored. Recent studies have demonstrated its potential as an inhibitor of certain proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. The aldehyde group provides a reactive site for bioconjugation, enabling the attachment of targeting moieties or imaging agents for diagnostic purposes.

In materials science, 5-bromobenzofuran-7-carbaldehyde has shown promise as a precursor for advanced materials such as conductive polymers and coordination networks. Its aromaticity and electron-withdrawing groups make it suitable for applications in organic electronics. For example, researchers have investigated its use in fabricating organic field-effect transistors (OFETs), where it serves as a key component in the semiconductor layer. The compound's ability to form stable charge transport channels has been highlighted in recent studies, suggesting its potential for high-performance electronic devices.

The latest research on 5-bromobenzofuran-7-carbaldehyde has also focused on its role in bio-inspired synthesis and catalysis. Scientists have explored its use as a chiral auxiliary in asymmetric synthesis, leveraging its rigid structure to induce enantioselectivity in reactions. This approach has opened new avenues for producing chiral compounds with high optical purity, which are essential in pharmaceuticals and agrochemicals.

In conclusion, 5-bromobenzofuran-7-carbaldehyde is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and functionalization strategies, positions it as a valuable tool for addressing contemporary challenges in chemistry and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.